Cas no 1396685-84-9 (N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylfuran-2-carboxamide)

• Product Name: N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylfuran-2-carboxamide
• CAS No: 1396685-84-9
• MF: C₁₉H₁₉N₅O₂
• MW: 349.386463403702
• CID: 6147628
• PubChem ID: 71790033
• Update Time: 2025-10-30

N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylfuran-2-carboxamide
• N-(2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl)furan-2-carboxamide
• VU0537625-1
• AKOS024539874
• F6222-0414
• N-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]furan-2-carboxamide
• 1396685-84-9

• Inchi： 1S/C19H19N5O2/c25-18(17-7-4-12-26-17)22-15-13-20-19(21-14-15)24-10-8-23(9-11-24)16-5-2-1-3-6-16/h1-7,12-14H,8-11H2,(H,22,25)
• InChI Key： KUZQMSGDFFVFSL-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1C=NC(=NC=1)N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 349.15387487g/mol
• Monoisotopic Mass: 349.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylfuran-2-carboxamide

N-2-(4-Phenylpiperazin-1-yl)Pyrimidin-5-ylFuran-2-carboxamide (CAS No. 1396685-84-9): An Emerging Compound in Medicinal Chemistry

N-2-(4-Phenylpiperazin-1-yl)pyrimidin-5-ylfuran-2-carboxamide (CAS No. 1396685-84-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique phenylpiperazine and pyrimidine moieties, has shown promising results in various preclinical studies, particularly in the areas of neurology and oncology.

The phenylpiperazine moiety is a well-known pharmacophore that has been extensively studied for its ability to modulate serotonin and dopamine receptors. This makes it a valuable component in the development of drugs for treating psychiatric disorders such as depression, anxiety, and schizophrenia. The pyrimidine ring, on the other hand, is a common structural feature in many bioactive molecules, including antiviral and anticancer agents. The combination of these two moieties in N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylfuran-2-carboxamide provides a unique molecular framework that could offer enhanced pharmacological properties.

Recent research has focused on the potential of N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylfuran-2-carboxamide as a serotonin receptor modulator. Studies have shown that this compound can selectively bind to serotonin receptors, particularly the 5-HT_1A and 5-HT_2A subtypes. This selective binding activity suggests that it could be developed into a novel therapeutic agent for treating mood disorders and cognitive impairments. Additionally, preliminary data indicate that N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylfuran-2-carboxamide may have neuroprotective effects, which could be beneficial in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In the realm of oncology, N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylfuran-2-carboxamide has demonstrated antiproliferative activity against various cancer cell lines. In vitro studies have shown that this compound can inhibit the growth of breast cancer, lung cancer, and colon cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylfuran-2-carboxamide could be a promising lead compound for the development of new anticancer drugs.

Beyond its potential therapeutic applications, N-2-(4-phenylpiperazin-1-y l)pyrimidin -5 - ylf uran - 2 - car boxam ide has also been studied for its physicochemical properties and pharmacokinetic profile. Its high solubility and stability make it an attractive candidate for drug development. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful drug candidate.

The safety profile of N - 2 - ( 4 - phen yl piper azine - 1 - yl ) pyr imi dine - 5 - yl furan - 2 - car boxam ide is another important aspect of its evaluation. Toxicity studies conducted in animal models have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical development.

In conclusion, N - 2 - ( 4 - phen yl piper azine - 1 - yl ) pyr imi dine - 5 - yl furan - 2 - car boxam ide ( CAS No . 1396685 - 84 - 9 ) represents an exciting advancement in medicinal chemistry. Its unique molecular structure and promising biological activities make it a valuable candidate for the development of new therapeutic agents for various diseases. Ongoing research will continue to elucidate its full potential and pave the way for its clinical application.